Cas no 1270411-01-2 (2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL)
2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL Chemical and Physical Properties
Names and Identifiers
-
- 2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL
- Benzeneethanol, β-amino-4-bromo-2,6-difluoro-
- Y12967
- EN300-1913767
- 1270411-01-2
-
- Inchi: 1S/C8H8BrF2NO/c9-4-1-5(10)8(6(11)2-4)7(12)3-13/h1-2,7,13H,3,12H2
- InChI Key: TVRZNUSYJLKOJB-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)F)C(CO)N)F
Computed Properties
- Exact Mass: 250.97573g/mol
- Monoisotopic Mass: 250.97573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- Density: 1.694±0.06 g/cm3(Predicted)
- Boiling Point: 333.1±37.0 °C(Predicted)
- pka: 12.03±0.10(Predicted)
2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1913767-0.05g |
2-amino-2-(4-bromo-2,6-difluorophenyl)ethan-1-ol |
1270411-01-2 | 0.05g |
$587.0 | 2023-09-17 | ||
| Enamine | EN300-1913767-0.1g |
2-amino-2-(4-bromo-2,6-difluorophenyl)ethan-1-ol |
1270411-01-2 | 0.1g |
$615.0 | 2023-09-17 | ||
| Enamine | EN300-1913767-0.25g |
2-amino-2-(4-bromo-2,6-difluorophenyl)ethan-1-ol |
1270411-01-2 | 0.25g |
$642.0 | 2023-09-17 | ||
| Enamine | EN300-1913767-0.5g |
2-amino-2-(4-bromo-2,6-difluorophenyl)ethan-1-ol |
1270411-01-2 | 0.5g |
$671.0 | 2023-09-17 | ||
| Enamine | EN300-1913767-1.0g |
2-amino-2-(4-bromo-2,6-difluorophenyl)ethan-1-ol |
1270411-01-2 | 1g |
$914.0 | 2023-05-31 | ||
| Enamine | EN300-1913767-2.5g |
2-amino-2-(4-bromo-2,6-difluorophenyl)ethan-1-ol |
1270411-01-2 | 2.5g |
$1370.0 | 2023-09-17 | ||
| Enamine | EN300-1913767-5.0g |
2-amino-2-(4-bromo-2,6-difluorophenyl)ethan-1-ol |
1270411-01-2 | 5g |
$2650.0 | 2023-05-31 | ||
| Enamine | EN300-1913767-10.0g |
2-amino-2-(4-bromo-2,6-difluorophenyl)ethan-1-ol |
1270411-01-2 | 10g |
$3929.0 | 2023-05-31 | ||
| Enamine | EN300-1913767-1g |
2-amino-2-(4-bromo-2,6-difluorophenyl)ethan-1-ol |
1270411-01-2 | 1g |
$699.0 | 2023-09-17 | ||
| Enamine | EN300-1913767-5g |
2-amino-2-(4-bromo-2,6-difluorophenyl)ethan-1-ol |
1270411-01-2 | 5g |
$2028.0 | 2023-09-17 |
2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL Related Literature
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
Additional information on 2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL
Recent Advances in the Study of 2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL (CAS: 1270411-01-2)
The compound 2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL (CAS: 1270411-01-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.
Recent studies have focused on the synthesis and optimization of 2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound, confirming its structural integrity and stability under various conditions. These advancements are critical for ensuring the reproducibility of research involving this compound.
In terms of biological activity, preliminary in vitro studies have demonstrated that 2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Further investigations are underway to elucidate its mechanism of action and to evaluate its efficacy in animal models.
Additionally, computational modeling and molecular docking studies have been conducted to explore the interactions between 2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL and its target proteins. These studies have provided valuable insights into the compound's binding affinity and selectivity, which are essential for optimizing its pharmacological properties. The integration of computational and experimental approaches is expected to accelerate the development of derivatives with enhanced therapeutic potential.
Despite these promising developments, challenges remain in translating the findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in overcoming these hurdles and advancing the compound toward clinical trials.
In conclusion, 2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies. Continued research efforts are expected to uncover additional applications and optimize its properties for clinical use.
1270411-01-2 (2-AMINO-2-(4-BROMO-2,6-DIFLUOROPHENYL)ETHAN-1-OL) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)